Cas no 65986-49-4 (THIANTHRENE, 2,7-DICHLORO-3,8-DIMETHYL-)

• Product Name: THIANTHRENE, 2,7-DICHLORO-3,8-DIMETHYL-
• CAS No: 65986-49-4
• MF: C₁₄H₁₀Cl₂S₂
• MW: 313.265199184418
• CID: 3536927
• PubChem ID: 14833155
• Update Time: 2025-04-22

THIANTHRENE, 2,7-DICHLORO-3,8-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• THIANTHRENE, 2,7-DICHLORO-3,8-DIMETHYL-
• 2,7-dichloro-3,8-dimethylthianthrene
• DTXSID601290783
• 65986-49-4
• SCHEMBL9508103

• Inchi： 1S/C14H10Cl2S2/c1-7-3-11-13(5-9(7)15)18-12-4-8(2)10(16)6-14(12)17-11/h3-6H,1-2H3
• InChI Key： JAHXASZKJPAIFU-UHFFFAOYSA-N
• SMILES： C1=C2C(SC3=C(S2)C=C(C)C(Cl)=C3)=CC(C)=C1Cl

Computed Properties

• Exact Mass: 311.9600981Da
• Monoisotopic Mass: 311.9600981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 50.6Ų